Cas no 8024-26-8 (4-Cyano-1H-pyrrole-2-carboxylic Acid)

4-Cyano-1H-pyrrole-2-carboxylic Acid structure
8024-26-8 structure
Product Name:4-Cyano-1H-pyrrole-2-carboxylic Acid
CAS No:8024-26-8
MF:C6H4N2O2
MW:136.108160972595
CID:727782
Update Time:2023-08-02

4-Cyano-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Oils, Helichrysum
    • HELICHRYSUM OIL
    • 4-cyano-1H-pyrrole-2-carboxylic Acid
    • 4-Cyanopyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylic acid, 4-cyano-
    • 4-cyanopyrrolecarboxylic acid
    • BBL025905
    • STL294800
    • VP60092
    • AB0032261
    • X5552
    • 4-Cyano-1H-pyrrole-2-carboxylic acid, AldrichCPR
    • Z1335657658
    • 4-Cyano-1H-pyrrole-2-carboxylic Acid
    • Inchi: 1S/C6H4N2O2/c7-2-4-1-5(6(9)10)8-3-4/h1,3,8H,(H,9,10)
    • InChI Key: SAEZQFNKTQKVSM-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C#N)=CN1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 193
  • XLogP3: 0.3
  • Topological Polar Surface Area: 76.9
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